Cas no 1341453-52-8 (N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine)

• Product Name: N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine
• CAS No: 1341453-52-8
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5178737
• PubChem ID: 64722795
• Update Time: 2025-06-26

N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• {3-[(3,5-dimethylcyclohexyl)amino]propyl}dimethylamine
• n1-(3,5-Dimethylcyclohexyl)-n3,n3-dimethylpropane-1,3-diamine
• N-[3-(dimethylamino)propyl]-3,5-dimethylcyclohexan-1-amine
• 1,3-Propanediamine, N3-(3,5-dimethylcyclohexyl)-N1,N1-dimethyl-
• N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine

• Inchi： 1S/C13H28N2/c1-11-8-12(2)10-13(9-11)14-6-5-7-15(3)4/h11-14H,5-10H2,1-4H3
• InChI Key： CWHACVBARSMTPG-UHFFFAOYSA-N
• SMILES： N(CCCN(C)C)C1CC(C)CC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 158
• XLogP3: 2.9
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine

N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine

The compound N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine (CAS No. 1341453-52-8) is a versatile organic amine with a unique structure that combines a cyclohexane ring substituted with methyl groups and an aminoalkyl chain. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its potential applications in drug design and polymer synthesis. Recent studies have highlighted its role in enhancing the bioavailability of certain drugs and its ability to act as a catalyst in asymmetric synthesis reactions.

Chemical Structure and Properties

The molecular structure of N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine consists of a cyclohexane ring with methyl groups at positions 3 and 5. The amino group is attached to position 1 of the cyclohexane ring via a propyl chain that contains a dimethylamino group. This arrangement imparts the molecule with both hydrophobic and hydrophilic properties, making it suitable for various chemical reactions. The compound is typically a white crystalline solid with a melting point of approximately 98°C and a boiling point of around 200°C under standard conditions.

Synthesis and Applications

The synthesis of N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent amine functionalization. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Its primary applications include:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of various bioactive molecules, particularly those requiring tertiary amine functionalities. For instance, it has been used in the development of novel antidepressants and antihistamines.
• Polymer Chemistry: Due to its amine functionality, this compound acts as a crosslinking agent in the production of thermosetting polymers and polyurethanes.
• Catalysis: In asymmetric catalysis, this amine has been employed as a ligand in transition metal complexes to facilitate enantioselective reactions.

Recent Research Findings

Recent studies have explored the use of N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amine in drug delivery systems. Researchers have found that its amphiphilic nature allows it to form self-assembled structures with biocompatible polymers, enhancing drug solubility and targeted delivery. Additionally, its role as a chiral catalyst has been expanded into the synthesis of complex natural products, such as alkaloids and terpenoids.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms when used at recommended concentrations. Its biodegradability has also been assessed under various environmental conditions, making it suitable for applications where eco-friendliness is a priority.

Conclusion

The compound N-3-(dimethylamino)propyl-3,5-dimethylcyclohexan-1-amie (CAS No. 1341453) continues to be a valuable tool in modern chemistry due to its unique properties and diverse applications. With ongoing research into its potential uses in drug development and materials science, this compound is poised to play an even more significant role in advancing chemical technologies.